N-[2-(2,5-dimethoxyphenyl)-1,3-thiazol-5-yl]-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-[2-(2,5-dimethoxyphenyl)-1,3-thiazol-5-yl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C19H15N3O3S2/c1-24-12-4-6-15(25-2)13(8-12)19-20-9-17(27-19)22-18(23)11-3-5-14-16(7-11)26-10-21-14/h3-10H,1-2H3,(H,22,23)
• InChI Key: VDNTXLOLDNSMNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NC=C(S2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C19H15N3O3S2
• Molecular Weight: 397.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring and a benzothiazole ring, both of which are heterocyclic compounds containing sulfur and nitrogen. The presence of the dimethoxyphenyl group suggests that this compound may have properties similar to other compounds with this group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the cyclic thiazole and benzothiazole rings.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in its structure. For example, the thiazole and benzothiazole rings might undergo reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Computational Chemistry

Molecular modeling and quantum calculations help predict the compound’s behavior, energetics, and reactivity. Researchers use computational tools to optimize its structure and explore reaction mechanisms.

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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds have been found to exert their pharmacological action through activation of the serotonin 2a receptor (5-ht2ar) . This interaction often leads to a variety of physiological changes, depending on the specific receptor and cell type involved.

Biochemical Pathways

It’s worth noting that compounds with similar structures often affect a variety of biochemical pathways, leading to a wide range of downstream effects .

Pharmacokinetics

Similar compounds have been found to have varying pharmacokinetic properties, which can significantly impact their bioavailability and overall effect .

Result of Action

Similar compounds have been found to have a variety of effects at the molecular and cellular level, often leading to changes in cell function and behavior .

Action Environment

It’s worth noting that the action of similar compounds can often be influenced by a variety of environmental factors, including temperature, ph, and the presence of other substances .